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Compound of Interest

Compound Name: Nile blue chloride

Cat. No.: B147784

Introduction

Nile blue chloride (also known as Nile blue A or C.I. 51180) is a versatile, water-soluble, and
fluorescent synthetic dye belonging to the oxazine group.[1][2] It is widely used in histology,
cytology, and microbiology for staining various cellular components.[1][3] Its utility lies in its
ability to differentiate between neutral lipids, which it stains pink, and acidic components like
nuclei, fatty acids, and phospholipids, which are stained blue.[4][5][6] This differential staining
makes it an invaluable tool for researchers studying lipid metabolism, cellular structure, and
bacterial growth.[3][7] Nile blue is suitable for staining both live and fixed cells and is also
employed as a fluorescent probe in microscopy and for staining DNA in electrophoresis gels.[4]

[51(8]

This document provides detailed protocols for the preparation of Nile blue chloride stock and
working solutions for various research applications.

Physicochemical and Safety Data

Proper preparation and handling of Nile blue chloride solutions are crucial for reproducible
experimental results and laboratory safety.
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Property Data Reference
CAS Number 2381-85-3 [1]
Molecular Formula C20H20CINsO [1]
Molecular Weight 353.85 g/mol [1]

Dark green, blue, or brownish-
Appearance [1][3]
black powder

Amax ~638 nm [2]

- Soluble in water (approx. 1
Solubility [211811e1
mg/mL), ethanol, and DMSO.

Store at room temperature in a
Storage [10][11]
dry, dark place.

Safety Precautions

Nile blue chloride is a chemical dye and should be handled with appropriate care. Always
consult the Safety Data Sheet (SDS) before use.[10][12]

e Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-
resistant gloves.[13] When handling the powder, use a type N95 dust mask to avoid
inhalation.

» Handling: Avoid contact with skin and eyes.[10][11] In case of contact, wash the affected
area immediately with copious amounts of water.[10] Handle in a well-ventilated area or
under a chemical fume hood.[10]

o Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated
place, protected from long-term exposure to light.[10]

Experimental Protocols

The following protocols outline the preparation of stock and working solutions. The choice of
solvent and concentration depends on the specific application.
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Protocol 1: Preparation of 1% (w/v) Aqueous Stock
Solution

This stock solution is commonly used for general histological staining.

Materials:

Nile blue chloride powder (C.l. 51180)

Distilled or deionized water

50 mL conical tube or glass bottle

Magnetic stirrer and stir bar (optional)

0.22 um syringe filter (optional, for sterilization)
Procedure:

e Weigh 0.5 g of Nile blue chloride powder and transfer it to a 50 mL conical tube or glass
bottle.

¢ Add approximately 40 mL of distilled water to the container.

e Mix thoroughly by vortexing or using a magnetic stirrer until the dye is completely dissolved.
Mild heating may be necessary to aid dissolution.[14]

e Once dissolved, add distilled water to bring the final volume to 50 mL.

» For long-term storage, the solution can be filtered through a 0.22 um syringe filter to remove
particulates and ensure sterility.

» Store the stock solution in a tightly sealed container at room temperature, protected from
light.[10]

Protocol 2: Preparation of 10 mM DMSO Stock Solution
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A DMSO-based stock solution is often preferred for applications in live-cell imaging due to
better membrane permeability.

Materials:

Nile blue chloride powder (C.I1. 51180)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Procedure:

o Calculate the required mass of Nile blue chloride for your desired volume. For 1 mL of a 10
mM solution, you will need 3.54 mg (M.W. = 353.85).

o Carefully weigh the Nile blue chloride powder and place it in a suitable microcentrifuge
tube.

e Add the calculated volume of anhydrous DMSO.
» Vortex the tube until the dye is completely dissolved.
o Store the stock solution at -20°C, protected from light.[9]

Stock Solution Preparation Table
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. ) Primary
Stock Solution  Solute Mass Solvent Final Volume T
Application
1% (wiv) o General
lg Distilled Water 100 mL )
Aqueous Histology[5]
Anhydrous Live-Cell
1 mM DMSO 3.54 mg 10 mL )
DMSO Imaging[9]
Anhydrous Live-Cell
10 mM DMSO 35.4 mg 10 mL _
DMSO Imaging[8][9]

Protocol 3: Preparation of Working Solutions from Stock

Working solutions are prepared by diluting the concentrated stock solution in an appropriate

buffer or medium immediately before use.

Example 1: 0.5% (w/v) Aqueous Working Solution for Lipid Staining

o Take 5 mL of the 1% (w/v) aqueous stock solution.

o Add 5 mL of distilled water.

o Mix well. This solution is now ready for staining procedures.

Example 2: 500 nM Working Solution for Live-Cell Imaging

Prepare a 10 mM DMSO stock solution as described in Protocol 2.

o Perform a serial dilution. For instance, dilute the 10 mM stock 1:100 in an appropriate live-

cell imaging medium (e.g., phenol red-free DMEM) to get a 100 uM intermediate solution.

o Further dilute the 100 uM intermediate solution 1:200 in the pre-warmed imaging medium to

achieve a final working concentration of 500 nM.[9]

e The optimal concentration may need to be adjusted depending on the cell type and

experimental conditions.[9]

Working Solution Dilution Table
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Final
Application Stock Solution  Diluent . Reference
Concentration
Histological 1% (wiv) o
o Distilled Water 0.05% - 1% (w/v)  [5][15]
Staining Aqueous
_ _ 1-10 mM in Cell Culture
Live-Cell Imaging ) 250 - 500 nM 9]
DMSO Medium
Bacterial 1% (wiv)
o LB Broth 0.5 pg/mL [14]
Staining Aqueous

Workflow Diagram

The following diagram illustrates the general workflow for preparing Nile blue chloride stock

and working solutions.
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Workflow for Nile Blue Chloride Solution Preparation

Preparation Phase
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\ 4
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(e.g., Water, DMSO)

\ 4

3. Dissolve Powder
(Vortex / Stir / Heat if needed)

\ 4

4. Adjust to Final Volume

IResult
Y
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(e.g., 1% w/v or 10 mM)

\ 4

5. Store Properly
(Dark, RT or -20°C)

For Experiment

Applicatig)n Phase

6. Retrieve Stock Solution

\ 4

7. Dilute in Appropriate
Buffer/Medium

IResult
v

Working Solution
(e.g., 0.5% w/v or 500 nM)

8. Use Immediately for
Staining/Imaging
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Caption: Workflow for preparing stock and working solutions.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b147784?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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